Cas no 74417-10-0 (1,2,4-Triazine, 5-(3-chlorophenyl)-3-(1-methylethoxy)-)

• Product name: 1,2,4-Triazine, 5-(3-chlorophenyl)-3-(1-methylethoxy)-
• CAS No: 74417-10-0
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 979264
• PubChem ID: 3058050

1,2,4-Triazine, 5-(3-chlorophenyl)-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-(3-chlorophenyl)-3-(1-methylethoxy)-
• 5-(3-chlorophenyl)-3-propan-2-yloxy-1,2,4-triazine
• 74417-10-0
• 5-(m-Chlorophenyl)-3-isopropoxy-as-triazine
• DTXSID70225425
• as-Triazine, 5-(m-chlorophenyl)-3-isopropoxy-

• Inchi： InChI=1S/C12H12ClN3O/c1-8(2)17-12-15-11(7-14-16-12)9-4-3-5-10(13)6-9/h3-8H,1-2H3
• InChI Key： NYKQPXACEGNVRA-UHFFFAOYSA-N
• SMILES： CC(C)OC1=NC(=CN=N1)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 249.067
• Monoisotopic Mass: 249.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 393.8°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.56